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Compound of Interest

Compound Name: CX-6258

CAS No.: 1202916-90-2

Cat. No.: B560055

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of CX-6258, a

potent and selective pan-Pim kinase inhibitor. Adherence to this protocol will help ensure the

accurate and reproducible use of this compound in pre-clinical research and drug development

settings.

Physicochemical and Biological Properties of CX-
6258
CX-6258 is an orally bioavailable small molecule that inhibits all three isoforms of the Pim

serine/threonine kinase family (Pim-1, Pim-2, and Pim-3) with high potency.[1][2][3] These

kinases are key regulators of cell survival and proliferation, and their overexpression is

implicated in various cancers.[4] CX-6258 exerts its anti-proliferative effects by inhibiting the

phosphorylation of downstream pro-survival proteins such as Bad and 4E-BP1.[1][2][3]

A summary of the relevant quantitative data for CX-6258 is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₂₆H₂₄ClN₃O₃

Molecular Weight 461.94 g/mol (free base)[2][5]

Appearance Orange solid powder[5]

Purity ≥98% (HPLC)

IC₅₀ Values
Pim-1: 5 nM, Pim-2: 25 nM, Pim-3: 16 nM[1][2]

[3]

Solubility (DMSO) ≥ 50 mg/mL (108.24 mM)[2]

Solubility (Ethanol) 2 mg/mL[1]

Solubility (Water) Insoluble[1]

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years[2]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C for up to 1 year[2]

[3]

Experimental Protocol: Preparation of a 10 mM CX-
6258 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CX-6258 in dimethyl

sulfoxide (DMSO).

Materials:

CX-6258 powder (free base, MW: 461.94 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Equilibration: Allow the vial of CX-6258 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the desired amount of CX-6258 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 4.62 mg of CX-6258. Calculation: (10 mmol/L) * (1 L/1000

mL) * (1 mL) * (461.94 g/mol ) * (1000 mg/g) = 4.6194 mg

Solvent Addition: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous

DMSO to the vial containing the CX-6258 powder. To prepare a 10 mM stock solution from

4.62 mg of CX-6258, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the CX-6258 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to aid

dissolution if necessary.[3] Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes.[1] Store the aliquots at -20°C for short-term storage (up to 1

year) or at -80°C for long-term storage (up to 2 years).[2][3] When ready to use, thaw an

aliquot at room temperature and mix well before further dilution into your experimental

medium.

Safety Precautions:

CX-6258 is a bioactive compound. Handle with care and use appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
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Visualizing the Experimental Workflow and
Signaling Pathway
To further clarify the experimental process and the biological context of CX-6258, the following

diagrams have been generated.
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CX-6258 Stock Solution Preparation Workflow
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CX-6258 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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